![molecular formula C17H13ClN2O3 B5856734 [3-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-4-yl](4-methoxyphenyl)methanone](/img/structure/B5856734.png)
[3-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-4-yl](4-methoxyphenyl)methanone
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Description
This document explores the chemical compound "3-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-4-ylmethanone," focusing on its synthesis, molecular structure, chemical reactions, properties, and analyses. This compound, like those closely related in structure, is significant in the field of chemistry for its potential applications and intrinsic properties, which contribute to a wide range of scientific research domains.
Synthesis Analysis
The synthesis of similar pyrazolyl compounds involves regiospecific reactions, often requiring sophisticated spectroscopic techniques for correct identification of the regioisomer formed. X-ray crystallography provides unambiguous structure determination, illustrating the precision needed in these syntheses (Kumarasinghe et al., 2009). Additionally, a regioselective procedure for similar derivatives employs 1,3-dipolar cycloaddition reactions, showcasing the methodological diversity and specificity in synthesizing these compounds (Alizadeh et al., 2015).
Molecular Structure Analysis
Structural determination through X-ray diffraction highlights the compound's crystalline form, revealing conformational differences and intermolecular interactions that define its solid-state behavior. These studies provide a foundation for understanding the molecular geometry and electronic structure, essential for predicting reactivity and interaction with biological targets (Sun et al., 2017).
Chemical Reactions and Properties
Chemical properties, including reactivity patterns and potential bioactivity, stem from the compound's functional groups and electronic configuration. Studies on similar compounds have identified significant antimicrobial and antifungal activities, suggesting a broad spectrum of potential chemical reactivity and applications in medicinal chemistry (Lv et al., 2013).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, are closely related to the compound's molecular structure. These characteristics are crucial for its application in various scientific domains, influencing its behavior in chemical reactions and potential use in pharmaceutical formulations (Cao et al., 2010).
Chemical Properties Analysis
The compound's chemical properties, including acidity, basicity, and reactivity towards various reagents, are defined by its molecular framework and functional groups. Understanding these properties is vital for exploring its utility in chemical syntheses, material science, and potential drug development (Sivakumar et al., 2021).
Mechanism of Action
Target of Action
The primary targets of 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-4-ylmethanone are the Estrogen receptor alpha and the Nuclear receptor coactivator 2 . These receptors play crucial roles in various biological processes, including cell growth, differentiation, and homeostasis .
Biochemical Pathways
Given its targets, it’s likely that it influences pathways related to estrogen signaling and nuclear receptor coactivation . The downstream effects of these pathway alterations would depend on the specific cellular context and could include changes in gene expression, cell growth, and differentiation .
Result of Action
Given its targets, it’s plausible that it could influence processes such as cell growth and differentiation . .
properties
IUPAC Name |
[5-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-4-yl]-(4-methoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O3/c1-23-12-5-2-10(3-6-12)17(22)14-9-19-20-16(14)13-8-11(18)4-7-15(13)21/h2-9,21H,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDHLPBFVINFKNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=C(NN=C2)C3=C(C=CC(=C3)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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